Cas no 1702654-50-9 (tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate)

• Product Name: tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate
• CAS No: 1702654-50-9
• MF: C₁₅H₂₂FNO₃
• MW: 283.338488101959
• CID: 5685213
• PubChem ID: 103836304
• Update Time: 2025-05-20

tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-24590845
• tert-butyl N-{2-[(3-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
• 1702654-50-9
• tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate

• Inchi： 1S/C15H22FNO3/c1-15(2,3)20-14(19)17-9-12(10-18)7-11-5-4-6-13(16)8-11/h4-6,8,12,18H,7,9-10H2,1-3H3,(H,17,19)
• InChI Key： VKHHYUAMJKGGPJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(CO)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.15837173g/mol
• Monoisotopic Mass: 283.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate

Comprehensive Overview of tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate (CAS No. 1702654-50-9)

The compound tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate, identified by its CAS No. 1702654-50-9, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a fluorophenyl group and a hydroxypropyl moiety, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific biological pathways, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the key features of tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate is its versatility in synthetic chemistry. The presence of both a carbamate and a hydroxypropyl group allows for further functionalization, enabling the creation of derivatives with enhanced bioactivity. This adaptability aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular structures are essential for addressing complex health challenges. Additionally, the fluorophenyl component contributes to improved metabolic stability, a critical factor in drug design.

In recent years, the demand for fluorinated compounds like tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate has surged, driven by their role in developing next-generation pharmaceuticals. Fluorination is a widely adopted strategy to enhance the pharmacokinetic properties of drug candidates, including bioavailability and half-life. This compound's structural attributes make it a promising candidate for studies related to CNS disorders and enzyme modulation, topics frequently searched by professionals in the field.

The synthesis and characterization of CAS No. 1702654-50-9 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. These analytical methods are crucial for meeting the stringent requirements of regulatory agencies and clinical trials. Furthermore, the compound's compatibility with green chemistry principles highlights its relevance in sustainable pharmaceutical manufacturing, a growing concern among industry stakeholders.

Another area of interest is the potential role of tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate in proteomics and biomarker discovery. Its ability to interact with specific proteins and enzymes opens doors for innovative diagnostic and therapeutic applications. This aligns with the increasing focus on AI-driven drug discovery, where computational models are used to predict molecular behavior and optimize drug candidates.

In conclusion, tert-butyl N-{2-(3-fluorophenyl)methyl-3-hydroxypropyl}carbamate (CAS No. 1702654-50-9) represents a cutting-edge compound with multifaceted applications in modern science. Its structural complexity, combined with its potential in drug development and biochemical research, positions it as a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.